Cas no 331647-95-1 (Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate)

• Product Name: Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate
• CAS No: 331647-95-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD00297333
• CID: 1088886
• PubChem ID: 19577274
• Update Time: 2025-06-14

Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate
• STK349652
• DB-144438
• SY086902
• SCHEMBL4250069
• 331647-95-1
• CS-0054858
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid,methyl ester
• EN300-152991
• AS-50405
• PB24653
• MFCD00297333
• BBL039974
• methylpyrazolo[1,5-a]pyrimidine-2-carboxylate
• P10121
• DTXSID90598880
• AKOS000310290

• MDL： MFCD00297333
• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-5-7-9-3-2-4-11(7)10-6/h2-5H,1H3
• InChI Key： QNHIYHPRBVBSBQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2N=CC=CN2N=1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate

Comprehensive Overview of Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 331647-95-1)

Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 331647-95-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing bicyclic structures known for their versatility in drug discovery and material science. The methyl ester functional group at the 2-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate has surged, driven by its potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's ability to modulate enzymatic activity has also made it a subject of study in computational chemistry and molecular docking simulations, aligning with the growing trend of AI-driven drug design.

From an industrial perspective, CAS No. 331647-95-1 is often synthesized via multistep organic reactions, including condensation and cyclization processes. Its high purity and stability under standard conditions make it a reliable candidate for large-scale production. Moreover, the compound's solubility in common organic solvents like DMSO and methanol facilitates its use in various formulation studies, a topic frequently searched by chemists and formulation scientists.

Environmental and regulatory considerations are also critical when discussing Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate. While it is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) to ensure safety. This aligns with the increasing focus on green chemistry and sustainable synthesis methods, which are hot topics in academic and industrial forums.

Another area of interest is the compound's potential in agrochemical innovation. Recent studies suggest that derivatives of pyrazolo[1,5-a]pyrimidine exhibit herbicidal and fungicidal properties, addressing the global demand for eco-friendly pesticides. This application resonates with current searches on crop protection chemicals and sustainable agriculture, highlighting the compound's relevance in modern agrochemical research.

In summary, Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 331647-95-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness, combined with its synthetic accessibility, positions it as a key player in the advancement of precision medicine and green technology. As research continues to uncover its potential, this compound is poised to remain at the forefront of scientific innovation.